Cas no 1019593-92-0 ([(2-Fluorophenyl)methyl](pentan-2-yl)amine)

• Product Name: [(2-Fluorophenyl)methyl](pentan-2-yl)amine
• CAS No: 1019593-92-0
• MF: C₁₂H₁₈FN
• MW: 195.2764
• CID: 5069940
• Update Time: 2025-10-28

[(2-Fluorophenyl)methyl](pentan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(2-fluorophenyl)methyl](pentan-2-yl)amine
• N-[(2-fluorophenyl)methyl]pentan-2-amine
• [(2-Fluorophenyl)methyl](pentan-2-yl)amine

• Inchi： 1S/C12H18FN/c1-3-6-10(2)14-9-11-7-4-5-8-12(11)13/h4-5,7-8,10,14H,3,6,9H2,1-2H3
• InChI Key： NADCZWPLUVENOD-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])N([H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• XLogP3: 3.1
• Topological Polar Surface Area: 12

Additional information on [(2-Fluorophenyl)methyl](pentan-2-yl)amine

[(2-Fluorophenyl)methyl](pentan-2-yl)amine: A Comprehensive Overview

CAS No 1019593-92-0, commonly referred to as [(2-Fluorophenyl)methyl](pentan-2-yl)amine, is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is a derivative of amines, specifically featuring a fluorophenyl group and a pentan-2-yl substituent, which contribute to its distinct chemical behavior and reactivity.

The structure of [(2-Fluorophenyl)methyl](pentan-2-yl)amine is characterized by a central amine group (-NH-) that connects two distinct substituents: a fluorophenyl methyl group (C6H4FCH2-) and a pentan-2-yl group (CH(CH2CH3)CH2CH3). The presence of the fluorine atom in the phenyl ring introduces electron-withdrawing effects, which can influence the compound's electronic properties and reactivity. This makes it particularly interesting for researchers exploring novel materials, pharmaceuticals, and advanced chemical synthesis techniques.

Recent studies have highlighted the potential of CAS No 1019593-92-0 in various fields, including drug discovery and materials science. For instance, its unique electronic configuration has been found to enhance the bioavailability of certain drug candidates, making it a promising lead compound for developing new therapeutics. Additionally, its structural versatility allows for easy modification, enabling scientists to tailor its properties for specific applications.

In terms of synthesis, [(2-Fluorophenyl)methyl](pentan-2-yl)amine can be prepared through a variety of methods, including nucleophilic substitution and reductive amination. These methods leverage the reactivity of the amine group and the electron-withdrawing effects of the fluorine atom to facilitate efficient chemical transformations. Researchers have also explored green chemistry approaches to synthesize this compound, aiming to minimize environmental impact while maintaining high yields.

The physical properties of CAS No 1019593-92-0 are equally noteworthy. It exhibits moderate solubility in organic solvents and is relatively stable under standard conditions. However, its stability can be influenced by factors such as temperature and pH levels, which are critical considerations during storage and handling.

One of the most exciting developments involving this compound is its application in advanced materials science. Studies have shown that incorporating [(2-Fluorophenyl)methyl](pentan-2-yl)amine into polymer systems can enhance their mechanical properties and thermal stability. This has opened up new possibilities for its use in high-performance materials for aerospace, electronics, and automotive industries.

In conclusion, CAS No 1019593-92-0, or [(2-Fluorophenyl)methyl](pentan-2-ylium)amine, represents a versatile and innovative chemical compound with a wide range of potential applications. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both scientific understanding and practical innovations across multiple disciplines.